2,6-Dimethyl-4-[(trimethylsilyl)methoxy]phenol

• CAS No.: 139645-80-0
• Molecular Formula: C12H20O2Si
• Molecular Weight: 224.37 g/mol
• IUPAC Name: 2,6-dimethyl-4-(trimethylsilylmethoxy)phenol
• InChI: InChI=1S/C12H20O2Si/c1-9-6-11(7-10(2)12(9)13)14-8-15(3,4)5/h6-7,13H,8H2,1-5H3
• InChI Key: IUBHEDXJIKRDEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)OC[Si](C)(C)C

Description

2,6-Dimethyl-4-[(trimethylsilyl)methoxy]phenol is a useful research compound. Its molecular formula is C12H20O2Si and its molecular weight is 224.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mix 2,6-dimethylhydroquinone (1.4 g, 10 mmol), potassium carbonate (1.4 g, 10 mmol), chloromethyltrimethylsilane (1.9 g, 10 mmol) and dimethylformamide (50 mL). Stir at room temperature under inert atmosphere until the reaction is complete. Dilute the mixture with ice-water and extract with ethyl ether. Wash the ethereal layer with water, then brine and filter through fluorosil-Na2SO4. Evaporate to give the title compound and purify by silica gel chromatography.